Cas no 2248175-45-1 ((2S)-2-ethyl-1,4-diazepane)

• Product Name: (2S)-2-ethyl-1,4-diazepane
• CAS No: 2248175-45-1
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 6482987
• PubChem ID: 165719336
• Update Time: 2025-11-06

(2S)-2-ethyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• EN300-6481385
• 2248175-45-1
• (2S)-2-ethyl-1,4-diazepane

• Inchi： 1S/C7H16N2/c1-2-7-6-8-4-3-5-9-7/h7-9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： JMMAYWRNZMVHST-ZETCQYMHSA-N
• SMILES： N1CCCNC[C@@H]1CC

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.1Ų

Additional information on (2S)-2-ethyl-1,4-diazepane

Compound Introduction: (2S)-2-ethyl-1,4-diazepane (CAS No. 2248175-45-1)

CAS No. 2248175-45-1 corresponds to the chiral compound (2S)-2-ethyl-1,4-diazepane, a derivative of the diazepane scaffold. This molecule has garnered significant attention in the field of medicinal chemistry due to its structural uniqueness and potential pharmacological applications. The diazepane core is a heterocyclic structure that mimics the bicyclic system of piperazine, but with an additional nitrogen atom, making it a versatile scaffold for drug design. The stereochemistry at the 2-position, specifically the (S)-configuration, plays a crucial role in determining its biological activity and interactions with biological targets.

The synthesis of (2S)-2-ethyl-1,4-diazepane involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. The presence of the ethyl substituent at the 2-position introduces steric and electronic effects that modulate the molecule's reactivity and binding affinity. Recent advances in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds, which is essential for their further development as pharmaceutical candidates.

One of the most compelling aspects of (2S)-2-ethyl-1,4-diazepane is its potential as a pharmacophore in the development of novel therapeutic agents. The diazepane scaffold has been explored in various drug classes, including central nervous system (CNS) drugs, due to its ability to interact with multiple neurotransmitter receptors. Studies have shown that diazepane derivatives exhibit properties such as analgesic, anxiolytic, and anticonvulsant activities. The specific configuration of (S)-2-ethyl-1,4-diazepane may enhance its selectivity and reduce side effects compared to racemic or other enantiomeric forms.

Recent research has focused on leveraging computational chemistry and molecular modeling to predict the binding modes of (2S)-2-ethyl-1,4-diazepane with target proteins. These studies have revealed insights into how the ethyl group and the stereocenter at the 2-position influence interactions with enzymes and receptors. For instance, docking simulations have suggested that this compound may bind to serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety. This finding aligns with ongoing efforts to develop next-generation psychotropic drugs that offer improved efficacy and safety profiles.

In addition to its potential in CNS drug development, (2S)-2-ethyl-1,4-diazepane has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that certain diazepane derivatives can modulate inflammatory pathways by interacting with cytokine receptors and signaling molecules. The unique structural features of (2S)-2-ethyl-1,4-diazepane may enable it to selectively inhibit pro-inflammatory cytokines while sparing anti-inflammatory ones, thereby providing a more balanced therapeutic effect. This mechanism is particularly relevant in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2S)-2-ethyl-1,4-diazepane is another critical factor in its development as a drug candidate. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to assess how this compound behaves within the body. Initial findings suggest that it exhibits moderate oral bioavailability and a reasonable half-life, which are favorable characteristics for a potential therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and minimize any potential metabolism-related liabilities.

One of the challenges in developing diazepane-based drugs is achieving optimal solubility and formulation stability. (2S)-2-ethyl-1,4-diazepane, like many heterocyclic compounds, may exhibit low solubility in water-based media, which can complicate drug formulation. To address this issue, researchers are exploring various solubilization techniques such as co-solvency systems or prodrug strategies. These approaches aim to enhance bioavailability while maintaining pharmacological activity.

The growing interest in (2S)-2-ethyl-1,4-diazepane underscores the importance of chiral chemistry in modern drug discovery. The ability to produce enantiomerically pure compounds like this one has revolutionized medicinal chemistry by allowing for more targeted drug design. The stereochemical integrity of (S)-configurations often correlates with improved therapeutic efficacy and reduced toxicity compared to their racemic counterparts. This principle has been validated by numerous clinical successes where enantiopure drugs outperform racemic mixtures.

Future research directions for (2S)-2-ethyl-1,4-diazepane include exploring its interactions with other biological targets beyond serotonin receptors. For example, there is growing evidence suggesting that diazepane derivatives may interact with GABA receptors or nicotinic acetylcholine receptors (nAChRs), which are involved in pain modulation and cognitive function. Understanding these interactions could open new avenues for treating conditions such as neuropathic pain or cognitive impairments associated with aging or neurodegenerative diseases.

The role of (2S)-2-ethyl-1,4-diazepane in preclinical drug development also highlights the importance of interdisciplinary collaboration between synthetic chemists, biologists, pharmacologists, and clinicians. Such collaborations ensure that promising compounds like this one are thoroughly evaluated from multiple perspectives before advancing into human trials. Computational modeling plays a particularly crucial role here by providing rapid screening tools for identifying lead compounds with optimal pharmacokinetic profiles.

In conclusion,(2S)-2-ethyl-1,4-diazepane (CAS No. 2248175-45-1) represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential pharmacological applications across multiple therapeutic areas including CNS disorders,anti-inflammatory diseases,and pain management conditions,with significant attention being paid toward optimizing its ADME properties,and understanding its complex interactions with biological targets through computational methods,ensuring it meets stringent requirements for future clinical development,as part of ongoing efforts toward developing next-generation pharmaceuticals.